3-Amino-1-butyl-1,4-dihydropyridin-4-one

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• SMILES: CCCCN1C=CC(=O)C(=C1)N
• InChI: InChI=1S/C9H14N2O/c1-2-3-5-11-6-4-9(12)8(10)7-11/h4,6-7H,2-3,5,10H2,1H3
• InChIKey: XVRHPNBAWBTGSR-UHFFFAOYSA-N

3-Amino-1-butyl-1,4-dihydropyridin-4-one – Core Properties & Procurement

3-Amino-1-butyl-1,4-dihydropyridin-4-one (CAS 1554909-03-3) is a C9H14N2O heterocyclic building block comprising a 1,4-dihydropyridin-4-one core with a 3-amino substituent and an N-butyl side-chain [1]. It belongs to the broader dihydropyridinone family, which is widely exploited in medicinal chemistry for calcium channel modulation, antioxidant activity, and as a synthetic platform for alkaloid analogs [2]. The compound is commercially available from specialized chemical suppliers at 95% purity , positioning it as a readily accessible, well-defined starting material for structure–activity relationship (SAR) programs and late-stage functionalization campaigns.

SAR building block with 3-amino handle for late-stage functionalization

Commercially available in defined purity for reproducible assays

Absence of hydroxyl side-chain simplifies synthetic chemoselectivity

• [1] PubChem Compound Summary for CID 82990266, 3-Amino-1-butyl-1,4-dihydropyridin-4-one. National Center for Biotechnology Information (2025). View Source
• [2] Edraki, N.; Mehdipour, A. R.; Khoshneviszadeh, M.; Miri, R. Dihydropyridines: evaluation of their current and future pharmacological applications. Drug Discovery Today 2009, 14 (21-22), 1058–1066. View Source

3-Amino-1-butyl-1,4-dihydropyridin-4-one: Risk of Generic Substitution

Although many 1,4-dihydropyridin-4-one analogs share the same heterocyclic core, small modifications to the N‑alkyl substituent markedly alter computed physicochemical determinants of permeability, solubility, and metabolic stability [1]. For example, the addition of a single hydroxyl group to the butyl chain (as in the 3‑hydroxybutyl and 4‑hydroxybutyl analogs) reduces lipophilicity by over one log unit, adds an extra hydrogen‑bond donor, and expands the topological polar surface area by >20 Ų [2]. These changes can shift a compound from CNS‑permeable to peripherally restricted chemical space, making generic substitution a high‑risk decision when downstream assays depend on consistent molecular properties. The evidence below quantifies these differences, enabling data‑driven selection of the optimal starting scaffold for a given project.

Lipophilicity shift

Hydroxylated analogs reduce logP by >1 unit, altering predicted membrane permeability profile.

Extra H-bond donor

Additional side-chain hydroxyl increases HBD count, which may lower oral absorption prediction according to Ro5.

TPSA expansion

TPSA increases by >20 Ų, potentially shifting from CNS-accessible to peripherally restricted chemical space.

• [1] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews 2001, 46 (1-3), 3–26. View Source
• [2] PubChem Compound Summary for CID 104317722, 3-Amino-1-(3-hydroxybutyl)-1,4-dihydropyridin-4-one. National Center for Biotechnology Information (2025). View Source

3-Amino-1-butyl-1,4-dihydropyridin-4-one vs. Hydroxylated and Methoxylated Analogs: Physicochemical Differentiation

Lipophilicity Advantage Over 3-Hydroxybutyl Analog

The target compound displays an XLogP3 of 1.1, consistent with favorable passive membrane diffusion, whereas 3‑amino‑1‑(3‑hydroxybutyl)‑1,4‑dihydropyridin‑4‑one returns an XLogP3 of –0.1 [1][2]. This 1.2 log‑unit gap falls squarely within the range (ΔlogP ≥ 1) known to translate into a ≥10‑fold difference in membrane permeability in Caco‑2 and PAMPA models [3].

Lipophilicity vs 3-OH-butyl

Cross-study comparable

XLogP3 1.1 vs –0.1, Δ=1.2 log units

Supports membrane permeability screening rank

ΔlogP ≥1 correlates with ≥10-fold permeability difference in Caco-2/PAMPA

Evidence Dimension	XLogP3 (computed partition coefficient)
Target Compound Data	1.1
Comparator Or Baseline	3‑Amino‑1‑(3‑hydroxybutyl)‑1,4‑dihydropyridin‑4‑one: –0.1
Quantified Difference	Δ = 1.2 log units
Conditions	PubChem XLogP3 3.0 algorithm; identical core scaffold

Why This Matters

Higher lipophilicity correlates with improved passive permeability across biological membranes, particularly relevant for intracellular or CNS targets where the hydroxylated analog would likely require active transport or prodrug strategies.

• [1] PubChem Compound Summary for CID 82990266, 3-Amino-1-butyl-1,4-dihydropyridin-4-one. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 104317722, 3-Amino-1-(3-hydroxybutyl)-1,4-dihydropyridin-4-one. National Center for Biotechnology Information (2025). View Source
• [3] Waring, M. J. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery 2010, 5 (3), 235–248. View Source

Reduced H-Bond Donors vs. 3-Hydroxybutyl Analog

3‑Amino‑1‑butyl‑1,4‑dihydropyridin‑4‑one possesses a single hydrogen‑bond donor (the 3‑amino group), whereas 3‑amino‑1‑(3‑hydroxybutyl)‑1,4‑dihydropyridin‑4‑one contributes an additional HBD from the side‑chain hydroxyl, giving a total of two [1][2]. Empirical studies demonstrate that compounds exceeding one HBD often exhibit reduced oral absorption and greater susceptibility to active efflux [3].

H-Bond donors vs 3-OH-butyl

Cross-study comparable

1 HBD

Aligns with oral bioavailability criteria (Ro5)

Comparator has 2 HBD; extra donor may increase efflux susceptibility

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	1
Comparator Or Baseline	3‑Amino‑1‑(3‑hydroxybutyl)‑1,4‑dihydropyridin‑4‑one: 2
Quantified Difference	1 fewer HBD
Conditions	Computational analysis by Cactvs 3.4.6.11; identical core scaffold

Why This Matters

A lower HBD count aligns with Lipinski's Rule of Five criteria for orally bioavailable small molecules, making the target compound a superior choice when oral dosing is the intended route of administration.

• [1] PubChem Compound Summary for CID 82990266, 3-Amino-1-butyl-1,4-dihydropyridin-4-one. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 104317722, 3-Amino-1-(3-hydroxybutyl)-1,4-dihydropyridin-4-one. National Center for Biotechnology Information (2025). View Source
• [3] Veber, D. F.; Johnson, S. R.; Cheng, H.-Y.; Smith, B. R.; Ward, K. W.; Kopple, K. D. Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry 2002, 45 (12), 2615–2623. View Source

Lower TPSA for CNS Penetration vs. 3-Hydroxybutyl Analog

The topological polar surface area (TPSA) of the target compound computes to 46.3 Ų, well below the 60–70 Ų threshold commonly associated with blood–brain barrier penetration, whereas the 3‑hydroxybutyl analog reaches 66.6 Ų [1][2]. In silico models and experimental BBB permeability data indicate that a TPSA below 60 Ų is a strong predictor of CNS exposure [3].

TPSA vs 3-OH-butyl

Cross-study comparable

TPSA 46.3 vs 66.6 Ų, Δ=20.3 Ų (30% lower)

Favors CNS permeability screening

TPSA

Purity specification

Supplier data

95% (HPLC), comparators undefined

May reduce impurity-driven assay artifacts

Data to verify; batch-specific QC recommended

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	46.3 Ų
Comparator Or Baseline	3‑Amino‑1‑(3‑hydroxybutyl)‑1,4‑dihydropyridin‑4‑one: 66.6 Ų
Quantified Difference	Δ = 20.3 Ų (30% lower)
Conditions	Computed by Cactvs 3.4.6.11; identical scaffold

Why This Matters

The significantly lower TPSA suggests that the target compound is inherently more suitable for CNS-targeted programs, potentially avoiding the need for structural modifications that could compromise target affinity.

• [1] PubChem Compound Summary for CID 82990266, 3-Amino-1-butyl-1,4-dihydropyridin-4-one. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 104317722, 3-Amino-1-(3-hydroxybutyl)-1,4-dihydropyridin-4-one. National Center for Biotechnology Information (2025). View Source
• [3] Pajouhesh, H.; Lenz, G. R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2 (4), 541–553. View Source

Commercial Purity and QC Traceability

The target compound is supplied with a documented purity of 95%, as verified by the vendor’s internal quality control, providing a reliable starting point for reproducible SAR studies . In contrast, several hydroxylated and methoxylated analogs are listed without certified purity data or require custom synthesis, introducing batch‑to‑batch variability that can confound biological assay interpretation .

Purity specification

Supplier data

95% (HPLC), comparators undefined

May reduce impurity-driven assay artifacts

Data to verify; batch-specific QC recommended

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (HPLC, vendor-specified)
Comparator Or Baseline	3‑Amino‑1‑(4‑hydroxybutyl)‑1,4‑dihydropyridin‑4‑one: purity not publicly specified; 3‑Amino‑1‑(4‑methoxybutyl)‑1,4‑dihydropyridin‑4‑one: no purity data available
Quantified Difference	Defined vs. undefined
Conditions	Supplier product specification sheets (Leyan, Chemsrc)

Why This Matters

A defined purity specification reduces the risk of impurity‑driven false positives or negatives in biological screening, directly supporting procurement decisions where assay reproducibility is the primary concern.

Application Scenarios for 3-Amino-1-butyl-1,4-dihydropyridin-4-one

CNS-Penetrant Library Design & BBB Screening

With a TPSA of 46.3 Ų and a single HBD, the compound falls within the optimal physicochemical space for CNS drug candidates [1][2]. Teams building focused libraries for neurodegenerative or neuropsychiatric targets will benefit from its higher predicted passive permeability relative to hydroxylated analogs, potentially reducing the rate of false‑negative screening outcomes caused by poor brain exposure.

Oral Bioavailability Optimization in Early Lead Generation

The compound satisfies three of four Lipinski rule criteria with a comfortable margin due to its XLogP3 of 1.1, single HBD, and molecular weight of 166 Da [1][3]. Medicinal chemistry groups prioritizing oral dosing can use this scaffold as a chemically tractable starting point, confident that downstream polarity‑adding modifications will not immediately breach drug‑likeness thresholds.

SAR Studies with Defined, Reproducible Core

The commercial availability at 95% purity with documented quality control makes the compound suitable for quantitative SAR exercises where even minor impurities could skew IC₅₀ or Kd values. This is particularly critical for fragment‑based screening or biophysical assays (SPR, ITC) where binding signals must be unambiguously assigned to the parent molecule.

Synthetic Diversification via 3-Amino Handle

The absence of a hydroxyl or methoxy group on the butyl chain simplifies the synthetic handling and chemoselectivity of subsequent derivatization steps on the amino group (e.g., amide coupling, reductive amination, Buchwald–Hartwig arylation) [1]. In contrast, analogs bearing a free alcohol require protecting‑group strategies that add synthetic steps and reduce overall yield.

Application

Selection Property

Validation Focus

CNS permeability screening studies

Physicochemical profile (TPSA, HBD)

BBB penetration predictor assessment

Oral exposure model design

Lipinski rule compliance

logP, HBD, MW threshold review

Quantitative SAR with defined purity

Commercial purity specification

Reproducibility of biological assay data

Late-stage functionalization via amino group

Absence of side-chain hydroxyl

Chemoselectivity and protecting-group assessment

• [1] PubChem Compound Summary for CID 82990266, 3-Amino-1-butyl-1,4-dihydropyridin-4-one. National Center for Biotechnology Information (2025). View Source
• [2] Pajouhesh, H.; Lenz, G. R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2 (4), 541–553. View Source
• [3] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews 2001, 46 (1-3), 3–26. View Source